Cas no 107811-31-4 (Butanediamide,N1-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-N4-propyl-)

• Product Name: Butanediamide,N1-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-N4-propyl-
• CAS No: 107811-31-4
• MF: C₁₂H₂₀N₄O₂S
• MW: 284.377800941467
• CID: 209723
• PubChem ID: 3065365
• Update Time: 2025-04-19

Butanediamide,N1-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-N4-propyl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-N4-propyl-
• N'-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-N-propylbutanediamide
• DTXSID50148269
• Succinamide, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N'-propyl-
• Butanediamide, N-(5-(1-methylethyl)-1,3,4-thiadiazol-2-yl)-N'-propyl-
• 107811-31-4
• N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-N'-propylsuccinamide

• Inchi： 1S/C12H20N4O2S/c1-4-7-13-9(17)5-6-10(18)14-12-16-15-11(19-12)8(2)3/h8H,4-7H2,1-3H3,(H,13,17)(H,14,16,18)
• InChI Key： JVXYTWMYJYBVTL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)C)NC(CCC(NCCC)=O)=O

Computed Properties

• Exact Mass: 284.1309
• Monoisotopic Mass: 284.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 83.98